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Compound of Interest

Compound Name:
3-Fluoro-2-

methoxybenzenemethanol

Cat. No.: B1322474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or research setting. It is not a substitute for a formal risk assessment and the Safety

Data Sheet (SDS) provided by the supplier, which should always be consulted prior to handling

this chemical.

Executive Summary
3-Fluoro-2-methoxybenzenemethanol is a substituted benzyl alcohol derivative used in

organic synthesis. While a valuable building block, it presents several health and environmental

hazards that necessitate strict adherence to safety protocols. This guide provides a

comprehensive overview of its properties, hazards, and detailed procedures for safe handling,

storage, and disposal to minimize risk to personnel and the environment. The primary hazards

associated with this compound are skin irritation, serious eye irritation, the potential to cause

an allergic skin reaction (sensitization), and harm to aquatic life.

Hazard Identification and Classification
3-Fluoro-2-methoxybenzenemethanol is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1322474?utm_src=pdf-interest
https://www.benchchem.com/product/b1322474?utm_src=pdf-body
https://www.benchchem.com/product/b1322474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation: Category 2[1]

Eye Irritation: Category 2A[1]

Skin Sensitisation: Sub-category 1B[1]

Acute Aquatic Hazard: Category 3[1]

Signal Word: Warning[1]

Hazard Pictograms:

alt text

Hazard Statements:

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.[1]

H402: Harmful to aquatic life.[1]

Physical and Chemical Properties
A summary of the known quantitative data for 3-Fluoro-2-methoxybenzenemethanol is
presented below. This information is critical for designing safe experimental setups and for

emergency planning.
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Property Value Source

Molecular Formula C₈H₉FO₂ -

Molecular Weight 156.15 g/mol -

Appearance
Not specified, likely a liquid or

low-melting solid
-

Melting Point 22 - 25 °C (72 - 77 °F) [1]

Boiling Point 259 °C (498 °F) [1]

Density 1.113 g/cm³ at 25 °C (77 °F) [1]

Flash Point Data not available -

Vapor Pressure Data not available -

Solubility Data not available -

Autoignition Temperature Data not available -

Experimental Protocols for Safe Handling
Adherence to the following protocols is mandatory to mitigate the risks of skin and eye irritation,

skin sensitization, and environmental release.

Personal Protective Equipment (PPE)
A baseline of PPE is required at all times when handling 3-Fluoro-2-
methoxybenzenemethanol.

Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber,

neoprene). Inspect gloves for tears or holes before each use. Change gloves immediately if

contamination is suspected.[1]

Eye and Face Protection: Use chemical safety goggles that meet ANSI Z87.1 standards. If

there is a splash hazard, a face shield should be worn in addition to goggles.[1]
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Skin and Body Protection: Wear a flame-retardant laboratory coat, long pants, and closed-

toe shoes.[2][3] An apron or over-sleeves may be appropriate for large-scale operations.[2]

[4]

Engineering Controls
Ventilation: All handling of this chemical, including weighing, solution preparation, and

transfers, must be conducted in a properly functioning chemical fume hood to avoid

inhalation of any potential vapors or mists.[2][5]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[3]

Weighing and Transfer Protocol
This protocol is designed to prevent skin contact and environmental release during solid or

liquid transfers.

Preparation: Designate a specific area within a chemical fume hood for the weighing and

transfer operation.[1] Cover the work surface with absorbent, disposable bench paper.

Container Handling: Place the stock container of 3-Fluoro-2-methoxybenzenemethanol in
a secondary container (e.g., a beaker or plastic tub) before moving it to the designated area.

Weighing: If the material is a solid at room temperature, carefully transfer the required

amount to a tared container using a clean spatula. Avoid creating dust. If it is a liquid, use a

calibrated pipette or syringe for accurate transfer.

Closure: Tightly seal both the stock container and the receiving container immediately after

the transfer is complete.

Decontamination: Clean any spatulas or other reusable equipment with a suitable solvent

(e.g., ethanol or acetone) inside the fume hood. Collect the rinse solvent as hazardous

waste.

Glove Removal: Remove gloves using the proper technique to avoid skin contact and

dispose of them in the designated hazardous waste stream.
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Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

[1]

Spill Response Protocol
A minor chemical spill is one that laboratory staff can safely manage without assistance. A

major spill requires evacuation and professional emergency response.

Evacuate: Alert personnel in the immediate vicinity and evacuate the area if necessary.[2]

Control Vapors: If the spill occurs outside a fume hood, ensure the area is well-ventilated,

opening windows if possible.[2]

Don PPE: Wear a minimum of a lab coat, safety goggles, and double-layered chemically

resistant gloves.

Contain and Absorb: For liquid spills, cover with an inert absorbent material (e.g., vermiculite,

sand, or a commercial spill kit absorbent). For solid spills, gently cover with a damp paper

towel to avoid raising dust.

Collect Waste: Carefully scoop the absorbed material and any contaminated debris into a

clearly labeled, sealable hazardous waste container.

Decontaminate Area: Clean the spill area with soap and water.[5]

Dispose: Dispose of all contaminated materials (including gloves and cleaning materials) as

hazardous waste. Do not wash spills down the drain.[2]

Storage and Disposal
Proper storage and disposal are crucial to maintain chemical stability and prevent

environmental contamination.

Storage
Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2]

Store away from incompatible materials, such as strong oxidizing agents.[3]
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Store below eye level to minimize the risk of dropping and splashing.[2]

The product is chemically stable under standard ambient conditions (room temperature).[1]

Disposal
As this chemical is harmful to aquatic life, it must not be released into the environment.[1]

Waste Collection: Collect all waste containing 3-Fluoro-2-methoxybenzenemethanol,
including surplus material, reaction residues, and contaminated materials (e.g., gloves,

absorbent paper), in a designated, compatible, and clearly labeled hazardous waste

container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name.

Segregation: Do not mix this waste with other incompatible waste streams.

Final Disposal: Dispose of the contents and the container through a licensed and approved

hazardous waste disposal company in accordance with all federal, state, and local

regulations.[1][6] Do not dispose of this chemical down the drain or in the regular trash.[2][6]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

General Advice: Show the Safety Data Sheet to the doctor in attendance.[1]

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the affected

skin with plenty of water and soap for at least 15 minutes. If skin irritation or a rash occurs,

get medical advice/attention.[1][5]

In Case of Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at

least 15 minutes. Remove contact lenses if present and easy to do so. Continue rinsing. If

eye irritation persists, get medical advice/attention from an ophthalmologist.[1]
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If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately make the victim

drink water (two glasses at most) and consult a physician.[1][3]

Workflow and Logic Diagrams
Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling 3-Fluoro-2-
methoxybenzenemethanol from procurement to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://science.uct.ac.za/sites/default/files/media/documents/science_uct_ac_za/232/SOP%20Safe%20Use%20_%20Handling%20of%20Sensitizing%20Agents%20SRJ.pdf
https://ehs.stanford.edu/wp-content/uploads/sops/Sensitizers.pdf
https://www.benchchem.com/product/b1322474?utm_src=pdf-body
https://www.benchchem.com/product/b1322474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Planning

Handling Operations (in Fume Hood)

Post-Handling & Disposal Emergency Response

Review SDS & Conduct
Risk Assessment

Verify Engineering Controls
(Fume Hood, Eyewash)

Proceed if safe

Select & Inspect
Appropriate PPE

Proceed if available

Weighing & Transfer

Begin work

Reaction Setup &
Monitoring

Spill ExposureDecontaminate Equipment

Segregate & Label
Hazardous Waste

Store Waste in
Designated Area

Arrange for Professional
Waste Disposal

Collect spill waste Report & review protocols

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Fluoro-2-methoxybenzenemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. science.uct.ac.za [science.uct.ac.za]

2. umdearborn.edu [umdearborn.edu]

3. ehs.stanford.edu [ehs.stanford.edu]

4. ehs.umich.edu [ehs.umich.edu]

5. research.wayne.edu [research.wayne.edu]

6. blog.idrenvironmental.com [blog.idrenvironmental.com]

To cite this document: BenchChem. [3-Fluoro-2-methoxybenzenemethanol: A Technical
Guide to Safe Handling and Use]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322474#3-fluoro-2-methoxybenzenemethanol-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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